N'-{[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylene}-4-nitrobenzohydrazide

• Molecular Formula: C17H12ClN5O3
• Molecular Weight: 369.8g/mol
• IUPAC Name: N-[(E)-[5-(4-chlorophenyl)-1H-pyrazol-4-yl]methylideneamino]-4-nitrobenzamide
• InChI: InChI=1S/C17H12ClN5O3/c18-14-5-1-11(2-6-14)16-13(9-19-21-16)10-20-22-17(24)12-3-7-15(8-4-12)23(25)26/h1-10H,(H,19,21)(H,22,24)/b20-10+
• InChI Key: YJERBYUDFVAEMY-KEBDBYFISA-N
• SMILES: C1=CC(=CC=C1C2=C(C=NN2)C=NNC(=O)C3=CC=C(C=C3)[N+](=O)[O-])Cl

Description

N'-[[3-(4-chlorophenyl)-4-pyrazolylidene]methyl]-4-nitrobenzohydrazide is a C-nitro compound.

Scientific Research Applications

Synthesis and Characterization

N'-{[3-(4-chlorophenyl)-1H-pyrazol-4-yl]methylene}-4-nitrobenzohydrazide and its derivatives are primarily synthesized and characterized for their potential applications in various scientific fields. For instance, Shaikh et al. (2021) synthesized novel 4-acylhydrazone-5-pyrazolones from 4-acyl-5-pyrazolone and benzoyl hydrazide. These compounds, including a binary zinc(II) complex, were characterized using multiple techniques such as 1H NMR, FT-IR, UV-Vis, Single crystal X-ray diffraction, and conductance measurement. They displayed considerable in vitro antimalarial activity (Shaikh et al., 2021).

Khalifa et al. (2017) described the preparation of a related compound used to derive pyrazolyl pharmacophore linked thiazole, thiazoline, and thiazolidinone-5-carboxylic acid derivatives (Khalifa et al., 2017).

Kumarasinghe et al. (2009) focused on the synthesis of 3-[5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and its corresponding methyl ester, emphasizing the significance of single-crystal X-ray analysis for unambiguous structure determination (Kumarasinghe et al., 2009).

Antimicrobial and Anticancer Applications

The antimicrobial and anticancer properties of this compound derivatives have also been a significant area of research. Katariya et al. (2021) synthesized compounds incorporating oxazole, pyrazoline, and pyridine, demonstrating significant anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (NCI, USA) and notable in vitro antibacterial and antifungal activities (Katariya et al., 2021).

Lu Jun (2010) designed and synthesized a series of N-[(1-aryl-3-phenyl-pyrazol-4-yl)methylene]-2-hydroxybenzohydrazide derivatives, demonstrating potential antibacterial compounds against fungi and gram-negative bacteria (Lu Jun, 2010).